(2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(3-methylphenyl)-3-[(Z)-1-(4-phenylphenyl)ethylideneamino]thiourea
• InChI: InChI=1S/C22H21N3S/c1-16-7-6-10-21(15-16)23-22(26)25-24-17(2)18-11-13-20(14-12-18)19-8-4-3-5-9-19/h3-15H,1-2H3,(H2,23,25,26)/b24-17-
• InChI Key: XXBNWTOZZHZZTN-ULJHMMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NN=C(C)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=S)N/N=C(/C)\C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

(2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide: is a complex organic compound characterized by its unique structure, which includes a biphenyl group and a hydrazinecarbothioamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide typically involves the condensation of biphenyl-4-carbaldehyde with N-(3-methylphenyl)hydrazinecarbothioamide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to proceed efficiently. The reaction conditions, including temperature and time, are optimized to achieve a high yield of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced techniques such as catalytic processes and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, (2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as antimicrobial, antifungal, or anticancer activity, making it a candidate for drug development.

Medicine

In medicine, the compound’s potential therapeutic effects are explored. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases or conditions.

Industry

In the industrial sector, (2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide is used in the production of specialty chemicals and advanced materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of (2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

Benzylamine: An organic compound with a benzyl group attached to an amine functional group, used in the production of pharmaceuticals.

2,2’-Bipyridyl: A symmetrical bipyridine used as a ligand for chelating with metal ions.

Uniqueness

(2Z)-2-[1-(biphenyl-4-yl)ethylidene]-N-(3-methylphenyl)hydrazinecarbothioamide is unique due to its specific structure, which combines a biphenyl group with a hydrazinecarbothioamide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.